Cas no 2425-15-2 (o,o-diethyl o-(4-nitro-m-tolyl) phosphorothioate)

• Product name: o,o-diethyl o-(4-nitro-m-tolyl) phosphorothioate
• CAS No: 2425-15-2
• MF: C₁₁H₁₆NO₅PS
• MW: 305.28724
• CID: 912967
• PubChem ID: 123163

o,o-diethyl o-(4-nitro-m-tolyl) phosphorothioate Chemical and Physical Properties

Names and Identifiers

• o,o-diethyl o-(4-nitro-m-tolyl) phosphorothioate
• diethoxy-(3-methyl-4-nitrophenoxy)-sulfanylidene-λ⁵-phosphane
• Ethyl fenitrothion
• BRN 2541694
• DTXSID50178945
• SCHEMBL11044889
• 2425-15-2
• Fenitrothion ethyl
• Phosphorothioic acid, O,O-diethyl O-(4-nitro-m-tolyl) ester

• Inchi： InChI=1S/C11H16NO5PS/c1-4-15-18(19,16-5-2)17-10-6-7-11(12(13)14)9(3)8-10/h6-8H,4-5H2,1-3H3
• InChI Key： QFGYPXDTZBTYRJ-UHFFFAOYSA-N
• SMILES： CCOP(=S)(OCC)OC1=CC(=C(C=C1)[N+](=O)[O-])C

Computed Properties

• Exact Mass: 305.04878
• Monoisotopic Mass: 305.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 377.8°C at 760 mmHg
• Flash Point: 182.3°C
• Refractive Index: 1.556
• PSA: 70.83
• LogP: 4.75330